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Compound of Interest

Compound Name: Fluvastatin sodium hydrate

Cat. No.: B12044414

Get Quote

Executive Summary
Fluvastatin sodium (Lescol®) represents the first entirely synthetic HMG-CoA reductase

inhibitor, distinct from fungal-derived statins like lovastatin. While its therapeutic efficacy in

hypercholesterolemia is well-documented, its utility in research requires rigorous control over

its physicochemical environment.

This guide addresses the critical "silent variables" that compromise experimental

reproducibility: photolability, pH-dependent solubility, and hydrate polymorphism. Failure to

account for the rapid photo-oxidative cyclization of fluvastatin or its precipitation in acidic media

will yield invalid IC50 data in enzymatic assays.

Molecular Identity & Solid-State Characterization
Fluvastatin sodium is most commonly supplied as a monohydrate (Form I).[1][2] Researchers

must distinguish between the salt and the free acid, as their solubility profiles are diametrically

opposed.
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Property Specification
Critical Insight for
Researchers

CAS Number 93957-55-2
Verify CAS to ensure salt form

(Free acid is 93957-54-1).

Formula C24H25FNO4[3][4]·Na·H2O

Molecular weight calculations

must account for the sodium

and water (MW ~433.45 g/mol

).

Stereochemistry Racemate (3R, 5S / 3S, 5R)

The 3R, 5S enantiomer is the

pharmacologically active

inhibitor.[5]

Solid Form Crystalline Monohydrate

Hygroscopic.[6] Protocol:

Equilibrate to room temp

before weighing to prevent

moisture uptake errors.

pKa ~4.5 (Carboxylic acid)

Crucial: At pH < 5.5, the drug

protonates and precipitates out

of aqueous solution.

LogP 3.2 – 4.5 (Lipophilic)

High affinity for membranes;

requires detergents or BSA in

cell-free assays to prevent

non-specific binding.

Solution Thermodynamics & Solubility Profiling
Fluvastatin sodium is an amphiphilic salt. While soluble in water, its stability and solubility are

governed strictly by pH and solvent choice.

Solubility Table (at 25°C)
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Solvent Solubility Limit Usage Recommendation

Methanol > 50 mg/mL
Preferred for primary stock

solutions.

DMSO ~10 mg/mL
Suitable for cell culture stocks

(Keep final DMSO < 0.1% v/v).

Water > 18 mg/mL
Soluble, but unstable over time

(hydrolysis). Do not store.

PBS (pH 7.4) ~0.2 - 0.5 mg/mL
Limited solubility due to ionic

strength. Use immediately.

Acidic Buffer (pH < 4) Insoluble
Avoid. The free acid will

precipitate immediately.

Preparation Protocol: The "Solvent-Shift" Method
To maximize stability and solubility in aqueous assays:

Weigh the monohydrate powder under amber light.

Dissolve in 100% Methanol or DMSO to create a high-concentration stock (e.g., 10 mM).

Dilute slowly into the aqueous buffer (pH 7.4) while vortexing.

Note: Ensure the buffer pH remains > 7.[3]0. If the pH drops, the solution will turn cloudy

(precipitation).

Stability Profile: The Photodegradation Hazard
Fluvastatin is exceptionally sensitive to light.[7][8] Upon exposure to UV or blue light, it

undergoes photo-oxidative cyclization, forming a biologically inactive phenanthrene-like

derivative. This reaction is irreversible and occurs within minutes in dilute solution.

Workflow Logic: Stability Assurance
The following diagram outlines the mandatory decision tree for handling Fluvastatin to prevent

degradation.
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Caption: Operational workflow for Fluvastatin Sodium handling. Note the critical control points

at solvent selection and pH verification to prevent degradation and precipitation.

Analytical Protocol: Validated HPLC Method
For quantifying Fluvastatin in stock solutions or media, a Reverse-Phase HPLC (RP-HPLC)

method is required.[9] The method below separates the drug from its photodegradation

products.

Instrument Parameters
Column: C18 (ODS Hypersil or equivalent), 250 × 4.6 mm, 5 µm.[10][11][12]

Temperature: 25°C.

Flow Rate: 1.0 mL/min.[10][12]

Detection: UV at 305 nm (Specific to the indole fluorophore; minimizes interference

compared to 234 nm).

Mobile Phase & Gradient[9]
Mobile Phase A: 20 mM Ammonium Acetate or Phosphate Buffer (pH 3.0).

Mobile Phase B: Methanol : Acetonitrile (70:30 v/v).

Isocratic Mode: 30% A / 70% B.

System Suitability
Retention Time: ~3.2 min (Fluvastatin).[10][11][12]

Linearity: 2.0 – 320.0 µg/mL (r > 0.999).[10][11][12]

Limit of Detection (LOD): ~0.5 µg/mL.

Note: If peaks appear at RRT (Relative Retention Time) ~0.8 or ~1.2, these are likely photo-

isomers. Discard the sample.
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Biological Context: Mechanism of Action
Fluvastatin acts as a competitive inhibitor of HMG-CoA Reductase (HMGCR), the rate-limiting

enzyme in the mevalonate pathway.[5][9] By mimicking the HMG-CoA substrate, it blocks the

biosynthesis of mevalonate, subsequently depleting the isoprenoid pool required for cholesterol

synthesis and protein prenylation (e.g., Rho/Ras signaling).
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Caption: Pharmacological intervention point of Fluvastatin. The drug competitively binds

HMGCR, halting the conversion of HMG-CoA to Mevalonate.[5][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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